Methyl (E)-5-phenyl-2-[3-(1,3-thiazol-4-yl)propanoylamino]pent-4-enoate

• IUPAC Name: methyl (E)-5-phenyl-2-[3-(1,3-thiazol-4-yl)propanoylamino]pent-4-enoate
• InChI: InChI=1S/C18H20N2O3S/c1-23-18(22)16(9-5-8-14-6-3-2-4-7-14)20-17(21)11-10-15-12-24-13-19-15/h2-8,12-13,16H,9-11H2,1H3,(H,20,21)/b8-5+
• InChI Key: LVXWLRYAPUNIES-VMPITWQZSA-N
• Canonical SMILES: COC(=O)C(CC=CC1=CC=CC=C1)NC(=O)CCC2=CSC=N2
• Isomeric SMILES: COC(=O)C(C/C=C/C1=CC=CC=C1)NC(=O)CCC2=CSC=N2
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

Methyl (E)-5-phenyl-2-[3-(1,3-thiazol-4-yl)propanoylamino]pent-4-enoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a member of the thiazole-containing compounds and is known for its unique chemical properties.

Scientific Research Applications

Synthesis of Heterocyclic Systems

One study elaborates on the synthesis and transformations of methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its benzoyl analog as versatile reagents for the preparation of polyfunctional heterocyclic systems. These compounds are utilized as synthons for creating polysubstituted heterocyclic systems including pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and others (Pizzioli et al., 1998).

Anticancer Drug Synthesis

Amino acetate functionalized Schiff base organotin(IV) complexes have been synthesized and tested for their in vitro cytotoxicity against various human tumor cell lines. These studies suggest the potential of these complexes, derived from related molecular structures, as anticancer drugs (Basu Baul et al., 2009).

Synthesis of Commercially Important Side-Chain Material

Another research highlighted the synthesis of ethyl (Z)-2-(2-substituted-thiazol-4-yl)pent-2-enoates from ethyl (E/Z)-2-(2-bromoacetyl)pent-2-enoate, emphasizing the practical applicability of these compounds in synthesizing commercially important side-chain materials, such as those used in cefcapene pivoxil (Zhai et al., 2013).

Structural Characterization and Applications

The structural characterization of organotin(IV) complexes offers insights into their application in medicinal chemistry, especially regarding their cytotoxic activities against cancer cells. Such studies underscore the importance of the precise synthesis and understanding of the molecular structure for developing potential therapeutic agents (Basu Baul et al., 2009).